Journal Name:Journal of Molecular Modeling
Journal ISSN:1610-2940
IF:2.172
Journal Website:http://www.springerlink.com/content/100529/
Year of Origin:1995
Publisher:Springer Verlag
Number of Articles Per Year:345
Publishing Cycle:Irregular
OA or Not:Not
A Green Synthesis and Antibacterial Activity of N-Arylsulfonylhydrazone Compounds
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2019-12-31 , DOI: 10.1515/hc-2019-0023
Abstract A green method has been developed for the synthesis of N-arylsulfonylhydrazones via a simple grindstone procedure. By grinding mixtures of benzensulfonyl hydrazides and a series of aryl aldehydes or ketones in the mortar using L-tyrosine as catalyst, 24 N-arylsulfonylhydrazones were synthesized in a few minutes with high yield. All compounds were screened for their antibacterial activities. Most of them exhibit some antibacterial activities especially for 3d, 3l and 3v showing high activity against Staphylococcus aureus and Escherichia coli.
Detail
Eelectrosynthesis of benzothiazole derivatives via C–H thiolation
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2022-01-01 , DOI: 10.1515/hc-2022-0008
Abstract Benzothiazole derivatives are essential intermediates in synthesizing a wide variety of medical and pharmaceutical compounds, and there is a great demand for a simple and efficient method to synthesize benzothiazoles under mild reaction conditions. Organic electrosynthesis as an energy-efficient process represents an environmentally benign and safer method than traditional methods for organic synthesis. Herein, we present bromine-free and straightforward synthesis of 2-amino benzothiazole derivatives via the reaction of aniline derivatives and ammonium thiocyanate using electrosynthesis in the presence of sodium bromide both as an electrolyte and as a brominating agent at room temperature in isopropyl alcohol (i-PrOH) as a solvent. The reaction of ammonium thiocyanate via C–H thiolation routes, using various aniline derivatives, resulted in a simple, green, and bromine-free synthesis of 2-amino benzothiazole in moderate to good yields under mild reaction conditions. Riluzole drug can be produced using the same procedure in moderate yields.
Detail
Synthesis and spectral characteristics of N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2019-11-28 , DOI: 10.1515/hc-2019-0020
Abstract Based on readily available N-(2,2,2-trichloro-1-hydroxyethyl)carboxamides, N-(2,2,2-trichloro-1-(3-(3-mercapto-4H-1,2,4-triazol-4-yl)thioureido)ethyl) carboxamides, dehydrosulfurization–under the influence of excess HgO–led to the formation of N-(1-([1,2,4] triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides. The reaction was carried out in boiling glacial acetic acid for 1-1.5 hours. The cyclization products were obtained in 42-62% yields and easily isolated from the reaction mixture. The structure of all synthesized compounds was confirmed by complex spectral studies.
Detail
Design and microwave-assisted synthesis of a novel Mannich base and conazole derivatives and their biological assessment
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2021-01-01 , DOI: 10.1515/hc-2020-0126
Abstract 4-Amino-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one (1) was converted to the corresponding Schiff base (2) by treatment with salicylaldehyde. 1,2,4-Triazoles were then converted to the corresponding Mannich bases containing fluroquinolone core using a one-pot three-component procedure. Moreover, the synthesis of six compounds, which can be considered as conazole analogues, was performed starting from 1,2,4-triazole-3-one compounds via three steps by either conventional or microwave-mediated conditions. All the newly synthesized compounds were screened for their antimicrobial activities. Most exhibited good to moderate antibacterial and/or antifungal activity. The structural assignments of the new compounds were based on elemental analysis and spectral (IR, 1H NMR, 13C NMR, and LC-MS) data.
Detail
Study of the reactivity of aminocyanopyrazoles and evaluation of the mitochondrial reductive function of some products
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2022-01-01 , DOI: 10.1515/hc-2022-0001
This research investigated the general high-throughput synthetic protocol for the accelerated synthesis of functionalized trifluoromethylpyrazolopyrimidines 3 and N -(5-cyano-3-methyl-1-phenyl-1 H -pyrazol-4-yl) benzamide 4 from aminocyanopyrazole 1 precursors. The action of chlorosulfonyl isocyanate (CSI) with aminopyrazolo[3,4- d ]pyrimidines 2 was found to produce triazolopyrimidinones 5 . The MTT test that quantifies mitochondrial reductive function demonstrated that in both cell lines tested (PE/CA-PJ41 and HePG2 cells), the benzamide compounds 4 are moderately toxic with PE/CA-PJ41 cells and more sensitive than HePG2 cells.
Detail
Synthesis of 2,2-difluoro-2-arylethylamines as fluorinated analogs of octopamine and noradrenaline
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2022-01-01 , DOI: 10.1515/hc-2022-0005
Abstrtact A series of 2,2-difluoro-2-arylethylamines was synthesized as fluorinated analogs of octopamine and noradrenaline with the expectation of bioisosteric OH/F exchanges. The syntheses of these compounds were performed by a Suzuki–Miyaura cross-coupling reaction of 4-(bromodifluoroacetyl)morpholine with aryl boronic acids to produce the intermediate 2,2-difluoro-2-arylacetamides, followed by transformation of difluoroacetamide to difluoroethylamine.
Detail
Synthesis, characteristic fragmentation patterns, and antibacterial activity of new azo compounds from the coupling reaction of diazobenzothiazole ions and acetaminophen
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2021-01-01 , DOI: 10.1515/hc-2020-0127
Abstract In this study, a series of azobenzothiazole dyes 4 were synthesized via diazotization of substituted benzothiazole derivatives followed by azo coupling with acetaminophen. The chemical structures of all synthesized compounds were confirmed using analytical data and spectroscopic techniques, including UV-visible, IR, mass spectra, and 1H- and 13C-NMR. The in situ formed diazobenzothiazole ions regiospecifically react with acetaminophen derivatives in the Hollemann-guided electrophilic aromatic substitution mechanism. The regio-orientations were established, on the one hand, by a rigorous interpretation of 1H-NMR spectra and, on the other hand, by the characteristic fragmentation patterns observed on the electrospray mass spectra. In the cases of 4a and 4b, multisubstitutions occurred. The antimicrobial activity of compound 4, along with all the starting materials, was investigated on Pseudomonas aeruginosa PA01, Staphylococcus aureus 18, Escherichia coli 64R, and S. aureus ATCC 25923. The results showed that this skeletal framework exhibited marked potency as antibacterial agents. The most active antibacterial agent against both targeted organisms was compound 4a′.
Detail
Some applications of deep eutectic solvents in alkylation of heterocyclic compounds: A review of the past 10 years
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2021-01-01 , DOI: 10.1515/hc-2020-0122
This mini-review encapsulates the latest findings (past 10 years) in the field of the deep eutectic solvents (DESs) application in the alkylation/arylation of different heterocyclic compounds. These solvents have been developed to fulfill the green chemistry concept demands and have been proven excellent for the application in various fields. This review describes their application in different types of alkylation, C -, N -, O - and S -alkylation. P -alkylation has not yet been published within this scope. Not only have the authors in this study proven that DESs could be successfully applied for this specific type of reaction, but they have also offered an excellent insight into the mechanisms of their action.
Detail
Naphthalene substituted benzo[c]coumarins: Synthesis, characterization and evaluation of antibacterial activity and cytotoxicity
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2019-12-31 , DOI: 10.1515/hc-2019-0024
Abstract Novel congeners of naphthalene substituted benzo[c]coumarins (2a-f) were synthesized by reaction of various 3-coumarinoyl methyl pyridinium bromide salts (1a-d) with a selected set of acetyl naphthalene in the presence of sodium acetate in refluxing glacial acetic acid. Structures of the synthesized compounds were confirmed by elemental analysis and by various spectroscopic techniques such as 1H-NMR, 13C-NMR, DEPT, and MS spectral data. Synthesised compounds were screened for antibacterial activity and cytotoxicity against different human cancer cell lines including cervix cancer (HeLa), breast cancer (MCF-7) and lung cancer (A549) using tetrazolium dye 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) cell viability assay. Although with varying degrees, a significant growth inhibitory and cytotoxic effects were observed on all three cancer cell lines. Compounds 2b and 2e showed significant growth inhibitory and cytotoxicity against aforementioned cancer cell lines.
Detail
Synthesis and Activity of New Schiff Bases of Furocoumarin
Journal of Molecular Modeling ( IF 2.172 ) Pub Date: 2020-12-31 , DOI: 10.1515/hc-2020-0115
Abstract Furocoumarins, such as 8-MOP, are the most common medications used to relieve the symptoms of vitiligo clinically. Some furocoumarins also showed excellent performance in an anti-bacterial assay. This paper describes the synthesis of a series of novel Schiff bases (6a-6k), and their promotion in melanogenesis and anti-bacterial properties were studied in vitro. The pigment production of B16 cells and bacterial inhibition ring assay were applied for the bioactivity of 6a-6k. According to the results, a stronger promotion on pigment content was observed, when six compounds co-cultured with cells, compared with positive control (8-MOP). Significantly, compound 6k (237%) as the most active was found to increase the amount of melanin more than 1.7 times compared with 8-MOP activation rate (136%). All the compounds could moderately retard C. albicans growth. Interestingly, aldehyde 5, which possessed a broader antibacterial spectrum, showed the highest inhibition against C. albicans as well and much better than the positive control (Amphotericin B). Studies of 6k in animal models of vitiligo and related molecular mechanism are presently under way, with the aim of discovering an anti-vitiligo leading compound.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
9.70 54 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://www.editorialmanager.com/jmm/